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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the occurrence of the sesquiterpenoid
epi-alpha-cadinol in various essential oils. The document summarizes quantitative data,
details the biosynthetic pathway, and outlines the experimental protocols for its identification
and quantification, serving as a valuable resource for researchers in the fields of
phytochemistry, natural product chemistry, and drug development.

Quantitative Occurrence of Epi-alpha-Cadinol and
Related Cadinols

Epi-alpha-cadinol, a cadinane-type sesquiterpenol, is found in the essential oils of various
plants, although its concentration can vary significantly depending on the plant species,
geographical origin, and extraction method. The following table summarizes the quantitative
data available for epi-alpha-cadinol and its closely related isomers, such as a-cadinol and epi-
a-muurolol, providing a comparative overview of their distribution.
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. Essential Oil Concentration
Plant Species Plant Part Reference
Component (%)
) Waste material
Pinus taeda L. ) ) ]
) (twigs and epi-a-Cadinol 2.13

(Loblolly Pine)

needles)
a-Cadinol 5.08
epi-a-Muurolol 4.22
Juniperus
communis L. ]

Needles a-Cadinol up to 2.7
(Common
Juniper)
Juniperus
communis L. _ _

Berries a-Cadinol 0.03-1.13
(Common
Juniper)
Juniperus
oxycedrus Aerial parts a-Cadinol 2.6
(Prickly Juniper)
Larix kaempferi Present
(Japanese Leaves a-Cadinol (Antifungal
Larch) component)

*

 To cite this document: BenchChem. [The Occurrence of Epi-alpha-Cadinol in Essential Oils:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217661#occurrence-of-epi-alpha-cadinol-in-
essential-oils]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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